Cas no 164323-84-6 (methyl (3S)-piperidine-3-carboxylate hydrochloride)

• Product Name: methyl (3S)-piperidine-3-carboxylate hydrochloride
• CAS No: 164323-84-6
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD09271813
• CID: 65712
• PubChem ID: 57345867
• Update Time: 2025-10-31

methyl (3S)-piperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl piperidine-3-carboxylate hydrochloride
• (S)-3-METHYL PIPERIDINE CARBOXYLATE
• (S)-3-Piperidinecarboxylic acid methyl ester HCl
• methyl (3S)-piperidine-3-carboxylate,hydrochloride
• L-Glu.OBZl
• (S)-Methyl piperidine-3-carboxylate HCl
• METHYL (S)-PIPERIDINE-3-CARBOXYLATE HYDROCHLORIDE
• (S)-3-METHYL PIPERIDINE CARBOXYLATE HYDROCHLORIDE
• (S)-3-Piperidinecarboxylic acid methyl ester hydrochloride
• methyl (3S)-piperidine-3-carboxylate hydrochloride
• SB10238
• AX8218326
• AB0022669
• W3583
• ST24020870
• methyl (s)-piperidine-3-carboxylate hydrochlo
• DTXSID80720996
• methyl (s)-piperidine-3-carboxylate hcl
• 164323-84-6
• AKOS015919640
• (S)-Methylpiperidine-3-carboxylatehydrochloride
• EN300-53090
• (S)-3-Piperidine acetic acid methyl ester hydrochloride
• Methyl (3S)-piperidine-3-carboxylate--hydrogen chloride (1/1)
• (S)-3-Piperidinecarboxylic acid methyl ester hydrochloride, AldrichCPR
• methyl (3S)-piperidine-3-carboxylate;hydrochloride
• DS-1702
• CS-M2670
• MFCD09271813
• 3-Piperidinecarboxylic acid, methyl ester, hydrochloride (1:1), (3S)-
• DB-353678

• MDL： MFCD09271813
• Inchi： 1S/C7H13NO2.ClH/c1-10-7(9)6-3-2-4-8-5-6;/h6,8H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： BQQZKNAQDKIGGZ-RGMNGODLSA-N
• SMILES： Cl.O(C)C([C@@H]1CNCCC1)=O

Computed Properties

• Exact Mass: 179.07100
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• PSA: 38.33000
• LogP: 1.28980

methyl (3S)-piperidine-3-carboxylate hydrochloride Security Information

• Hazard Statement： H315-H319-H335
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl (3S)-piperidine-3-carboxylate hydrochloride

Methyl (3S)-Piperidine-3-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl (3S)-piperidine-3-carboxylate hydrochloride, identified by the CAS number 164323-84-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, with its unique stereochemistry and functional groups, has garnered attention due to its potential applications in drug development and as a chiral building block in synthetic chemistry. The molecule consists of a piperidine ring, a carboxylic acid derivative, and a hydrochloride counterion, making it a versatile compound for various chemical transformations.

The methyl (3S)-piperidine-3-carboxylate hydrochloride structure is characterized by its six-membered piperidine ring, which is partially saturated and contains one nitrogen atom. The carboxylate group attached to the third carbon of the ring introduces acidity, while the methyl ester provides a protecting group for the carboxylic acid functionality. The hydrochloride salt form ensures solubility in aqueous solutions, making it suitable for various analytical and synthetic purposes. Recent studies have highlighted the importance of stereochemistry in this compound, particularly the (3S) configuration, which plays a critical role in its biological activity and pharmacokinetic properties.

One of the most notable applications of methyl (3S)-piperidine-3-carboxylate hydrochloride is in the synthesis of bioactive molecules. Its chiral center allows for the construction of complex molecular architectures with high enantioselectivity, which is essential in drug discovery. For instance, researchers have utilized this compound as an intermediate in the synthesis of peptide mimetics and other bioactive agents targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases.

Recent advancements in asymmetric synthesis have further enhanced the utility of this compound. By employing catalytic asymmetric methods, chemists can efficiently synthesize methyl (3S)-piperidine-3-carboxylate hydrochloride with high enantiomeric excess, ensuring its suitability for large-scale production in pharmaceutical settings. Moreover, its role as a chiral auxiliary has been explored in several studies, where it facilitates the construction of complex molecules with precise stereochemical control.

In terms of pharmacological applications, methyl (3S)-piperidine-3-carboxylate hydrochloride has shown promise as a precursor to bioactive compounds with potential therapeutic benefits. For example, derivatives of this compound have been investigated for their ability to modulate ion channels and receptors involved in pain signaling pathways. These findings underscore its potential as a lead compound in drug development programs targeting chronic pain conditions.

From a synthetic perspective, the preparation of methyl (3S)-piperidine-3-carboxylate hydrochloride involves several key steps. The starting material is typically derived from piperidine derivatives through oxidation or alkylation reactions. Subsequent esterification and acid-catalyzed cyclization steps yield the desired product with high purity. Recent optimizations in these reaction conditions have improved yields and reduced production costs, making this compound more accessible for research purposes.

The study of methyl (3S)-piperidine-3-carboxylate hydrochloride has also extended into its toxicological profile. Preclinical studies indicate that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further development. However, additional research is required to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, methyl (3S)-piperidine-3-carboxylate hydrochloride represents a valuable tool in modern organic chemistry and drug discovery. Its unique properties, combined with advancements in synthetic methodology and biological evaluation techniques, position it as a promising candidate for developing novel therapeutics. As research continues to uncover new applications and optimize its synthesis, this compound will likely play an increasingly important role in both academic and industrial settings.